Cas no 1335234-12-2 ((2R,3R)-3,4-diaminobutan-2-ol)

• Product Name: (2R,3R)-3,4-diaminobutan-2-ol
• CAS No: 1335234-12-2
• MF: C₄H₁₂N₂O
• MW: 104.150880813599
• MDL: MFCD19982603
• CID: 5168690
• Update Time: 2025-06-11

(2R,3R)-3,4-diaminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3,4-diaminobutan-2-ol
• 2-Butanol, 3,4-diamino-, (2R,3R)-rel-

• MDL： MFCD19982603
• Inchi： 1S/C4H12N2O/c1-3(7)4(6)2-5/h3-4,7H,2,5-6H2,1H3/t3-,4-/m1/s1
• InChI Key： HHZAHYUACNWGAQ-QWWZWVQMSA-N
• SMILES： O[C@H](C)[C@@H](CN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• XLogP3: -1.8
• Topological Polar Surface Area: 72.3

Additional information on (2R,3R)-3,4-diaminobutan-2-ol

Comprehensive Overview of (2R,3R)-3,4-diaminobutan-2-ol (CAS No. 1335234-12-2): Properties, Applications, and Research Insights

The compound (2R,3R)-3,4-diaminobutan-2-ol (CAS No. 1335234-12-2) is a chiral diamine alcohol with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its role in asymmetric catalysis, drug development, and peptide modification. The growing demand for enantiomerically pure compounds in medicine has further highlighted the importance of (2R,3R)-3,4-diaminobutan-2-ol in modern synthetic chemistry.

One of the key features of (2R,3R)-3,4-diaminobutan-2-ol is its dual amino and hydroxyl functionality, which allows for versatile chemical transformations. This property aligns with the current trend in green chemistry, where multifunctional building blocks are prioritized to reduce synthetic steps and waste. The compound’s CAS No. 1335234-12-2 is frequently searched in academic databases, reflecting its relevance in studies related to chiral auxiliaries and stereoselective reactions. Recent publications have explored its use in the design of enzyme inhibitors and receptor-targeted therapeutics, addressing pressing needs in oncology and neurology.

From a structural perspective, the (2R,3R) configuration of this diaminobutanol derivative ensures high enantiomeric purity, a critical factor in FDA-approved drug formulations. The compound’s stability under physiological conditions has also sparked interest in prodrug development, particularly for enhancing bioavailability. As the pharmaceutical industry shifts toward personalized medicine, the demand for optically active intermediates like (2R,3R)-3,4-diaminobutan-2-ol is expected to rise. Online queries often focus on its synthesis protocols, solubility profiles, and commercial availability, indicating strong market interest.

In addition to its pharmaceutical applications, (2R,3R)-3,4-diaminobutan-2-ol (CAS No. 1335234-12-2) has shown promise in material science. Its ability to form hydrogen-bonded networks makes it a candidate for designing supramolecular assemblies and biodegradable polymers. Researchers investigating sustainable alternatives to conventional plastics have explored derivatives of this compound, leveraging its biodegradability and low toxicity. These advancements resonate with global sustainability goals, a topic frequently discussed in scientific and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing (2R,3R)-3,4-diaminobutan-2-ol. Quality control protocols often emphasize the detection of stereoisomeric impurities, given their impact on biological activity. The compound’s CAS registry number serves as a unique identifier in regulatory documentation, ensuring traceability in supply chains. Recent patent filings highlight its incorporation into novel drug delivery systems, further validating its commercial and therapeutic potential.

Looking ahead, the interdisciplinary applications of (2R,3R)-3,4-diaminobutan-2-ol position it as a compound of enduring significance. Whether in drug discovery, materials engineering, or academic research, its chiral backbone and reactive sites offer endless possibilities. As synthetic methodologies evolve, this molecule is likely to remain at the forefront of innovation, addressing challenges in healthcare and environmental sustainability alike.